Cas no 22668-36-6 (ethyl 5-oxopentanoate)

• Product Name: ethyl 5-oxopentanoate
• CAS No: 22668-36-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD12025145
• CID: 1414135
• PubChem ID: 11137279
• Update Time: 2025-07-25

ethyl 5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-oxo-, ethyl ester
• 5-oxoPentanoic acid ethyl ester
• Ethyl 5-oxopentanoate
• 4-Carbethoxybutanal
• 4-formyl ethyl butanoate
• 5-oxo-pentanoic acid ethyl ester
• 5-Oxo-valeriansaeure-aethylester
• 5-oxo-valeric acid ethyl ester
• ethyl 4-formylbutanoate
• ethyl 4-formylbutyrate
• EN300-97497
• N10598
• 22668-36-6
• DTXSID30456475
• MFCD12025145
• AM85359
• AKOS028112050
• DA-19189
• Pentanoicacid,5-oxo-,ethylester
• WUPBOSISFPJABC-UHFFFAOYSA-N
• SCHEMBL3964566
• ethyl 5-oxopentanoate

• MDL： MFCD12025145
• Inchi： 1S/C7H12O3/c1-2-10-7(9)5-3-4-6-8/h6H,2-5H2,1H3
• InChI Key： WUPBOSISFPJABC-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC=O)=O

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.995±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 85-90 ºC (7 Torr)
• Flash Point: 82.6±22.7 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 43.37000
• LogP: 0.91870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 5-oxopentanoate

Recent Advances in the Application of Ethyl 5-Oxopentanoate (CAS: 22668-36-6) in Chemical Biology and Pharmaceutical Research

Ethyl 5-oxopentanoate (CAS: 22668-36-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its broad applicability in chemical biology and pharmaceutical research. This compound, also known as ethyl levulinate, serves as a key building block in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its potential in drug discovery, metabolic engineering, and green chemistry applications, making it a focal point for interdisciplinary research.

One of the most notable advancements involving ethyl 5-oxopentanoate is its role in the synthesis of γ-aminobutyric acid (GABA) derivatives, which are critical for central nervous system (CNS) drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient conversion of ethyl 5-oxopentanoate into GABA analogs using biocatalytic methods. The researchers employed engineered enzymes to achieve high enantioselectivity and yield, paving the way for scalable production of neuroactive compounds. This breakthrough underscores the compound's utility in addressing challenges associated with traditional synthetic routes, such as harsh reaction conditions and low efficiency.

In addition to its pharmaceutical applications, ethyl 5-oxopentanoate has emerged as a promising candidate for sustainable chemical production. A recent report in Green Chemistry detailed its use as a renewable platform chemical derived from biomass. The study showcased a novel catalytic process that converts lignocellulosic feedstocks into ethyl 5-oxopentanoate with minimal environmental impact. This aligns with the growing demand for eco-friendly alternatives to petroleum-based intermediates, positioning the compound as a cornerstone of the bioeconomy.

Furthermore, ethyl 5-oxopentanoate has been investigated for its potential in prodrug design. A 2024 publication in Molecular Pharmaceutics explored its incorporation into ester-based prodrugs to enhance the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). The study reported improved pharmacokinetic profiles for several antiviral and anticancer agents, highlighting the compound's ability to modulate drug release and absorption. These findings open new avenues for optimizing therapeutic efficacy and patient compliance.

Despite these advancements, challenges remain in the large-scale production and purification of ethyl 5-oxopentanoate. Recent efforts have focused on developing cost-effective and sustainable manufacturing processes, as evidenced by a 2023 patent application detailing a continuous-flow synthesis method. This innovation addresses bottlenecks in traditional batch production, offering higher throughput and reduced waste generation. Such technological improvements are expected to accelerate the adoption of ethyl 5-oxopentanoate in industrial applications.

In conclusion, ethyl 5-oxopentanoate (CAS: 22668-36-6) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its diverse applications—from drug synthesis to green chemistry—underscore its versatility and potential for future innovations. Ongoing research efforts are likely to uncover new uses for this compound, further solidifying its importance in the field. As the scientific community strives for sustainable and efficient solutions, ethyl 5-oxopentanoate stands out as a key enabler of progress.